Cas no 802046-03-3 (1H-Imidazole,2-[[1-(4,5-dihydro-1H-imidazol-2-yl)ethyl]thio]-1-methyl-)

• Product name: 1H-Imidazole,2-[[1-(4,5-dihydro-1H-imidazol-2-yl)ethyl]thio]-1-methyl-
• CAS No: 802046-03-3
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 713176

1H-Imidazole,2-[[1-(4,5-dihydro-1H-imidazol-2-yl)ethyl]thio]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-[[1-(4,5-dihydro-1H-imidazol-2-yl)ethyl]thio]-1-methyl-
• 2-Imidazoline,2-[1-[(1-methylimidazol-2-yl)thio]ethyl]- (8CI)
• 2-Imidazoline,2-[1-[(1-methylimidazol-2-yl)thio]ethyl]-(8CI)

• Inchi： 1S/C9H14N4S/c1-7(8-10-3-4-11-8)14-9-12-5-6-13(9)2/h5-7H,3-4H2,1-2H3,(H,10,11)
• InChI Key： FIVOCQQTKHPJCP-UHFFFAOYSA-N
• SMILES： C1(SC(C2NCCN=2)C)N(C)C=CN=1

Computed Properties

• Exact Mass: 210.094
• Monoisotopic Mass: 210.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2